Cas no 2228736-76-1 (2-1-(2,2,2-trifluoroethyl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(2,2,2-trifluoroethyl)cyclopropylpropan-2-amine
• CAS No: 2228736-76-1
• MF: C₈H₁₄F₃N
• MW: 181.198672771454
• CID: 5903720
• PubChem ID: 165704263
• Update Time: 2025-06-09

2-1-(2,2,2-trifluoroethyl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2,2,2-trifluoroethyl)cyclopropylpropan-2-amine
• 2228736-76-1
• EN300-1928215
• 2-[1-(2,2,2-trifluoroethyl)cyclopropyl]propan-2-amine

• Inchi： 1S/C8H14F3N/c1-6(2,12)7(3-4-7)5-8(9,10)11/h3-5,12H2,1-2H3
• InChI Key： KUENHXFNVNNUMU-UHFFFAOYSA-N
• SMILES： FC(CC1(C(C)(C)N)CC1)(F)F

Computed Properties

• Exact Mass: 181.10783394g/mol
• Monoisotopic Mass: 181.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(2,2,2-trifluoroethyl)cyclopropylpropan-2-amine

Introduction to 2-1-(2,2,2-trifluoroethyl)cyclopropylpropan-2-amine (CAS No: 2228736-76-1)

2-1-(2,2,2-trifluoroethyl)cyclopropylpropan-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2228736-76-1, belongs to a class of molecules characterized by its unique structural features, which include a cyclopropyl ring and a trifluoroethyl substituent. These structural elements contribute to its distinct chemical properties and potential applications in drug discovery and development.

The cyclopropylpropan-2-amine moiety in the molecule imparts a rigid three-membered ring structure, which can influence the compound's interactions with biological targets. This rigidity often enhances binding affinity and selectivity, making such compounds attractive for designing novel therapeutic agents. The presence of the trifluoroethyl group further modifies the electronic and steric properties of the molecule. Fluorine atoms are known for their ability to enhance metabolic stability, lipophilicity, and binding affinity, which are critical factors in pharmaceutical design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of 2-1-(2,2,2-trifluoroethyl)cyclopropylpropan-2-amine more effectively. These studies suggest that the compound may exhibit promising interactions with enzymes and receptors involved in various disease pathways. For instance, preliminary computational studies indicate that this molecule could interact with proteases and kinases, which are key targets in oncology and inflammatory diseases. The trifluoroethyl group's ability to modulate electron density has been particularly noted as a factor that could enhance binding interactions.

In the realm of drug discovery, the synthesis of analogs of CAS No: 2228736-76-1 has become a focus for medicinal chemists. By modifying the substituents on the cyclopropyl ring or the trifluoroethyl group, researchers aim to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The cyclopropylamine core structure is particularly interesting because it can be easily functionalized to introduce additional pharmacophores. This flexibility allows for the design of molecules with tailored biological activities.

The trifluoroethyl group, while commonly associated with increased lipophilicity, also contributes to resistance against enzymatic degradation. This property is highly desirable in drug development, as it can extend the half-life of a drug within the body, improving its efficacy. Additionally, fluorine atoms can participate in hydrogen bonding interactions with biological targets, further enhancing binding affinity. These characteristics make CAS No: 2228736-76-1 a valuable scaffold for developing novel therapeutics.

Current research in medicinal chemistry emphasizes the importance of understanding structure-activity relationships (SAR) to guide drug design. The study of 2-1-(2,2,2-trifluoroethyl)cyclopropylpropan-2-amine fits well within this framework. By systematically varying different parts of the molecule and assessing their impact on biological activity, researchers can identify key structural features that contribute to potency and selectivity. This approach has been successfully applied to other fluorinated amine derivatives, suggesting that similar strategies could be effective for this compound.

The potential applications of CAS No: 2228736-76-1 extend beyond traditional small-molecule drug development. Its unique structural features make it a candidate for use in biopharmaceuticals and advanced materials. For example, fluorinated compounds are increasingly being explored for their role in developing next-generation biomaterials that exhibit improved biocompatibility and stability. The rigidity provided by the cyclopropyl ring could also make this molecule useful in designing molecularly imprinted polymers (MIPs), which are used for selective binding applications.

In conclusion, CAS No: 2228736-76-1 represents a promising compound with significant potential in pharmaceutical research. Its combination of a cyclopropylamine core and a trifluoroethyl substituent offers unique advantages for drug design, including enhanced metabolic stability and improved binding affinity. As computational methods continue to advance, the exploration of such molecules will likely yield new insights into their biological activities and therapeutic applications. The ongoing research into analogs of this compound underscores its importance as a scaffold for developing innovative treatments for various diseases.